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Compound of Interest

Compound Name: Hydroxy-PEG2-CH2COONa

Cat. No.: B11908423

In-Depth Technical Guide to Sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate, a versatile compound with
emerging applications in the pharmaceutical and biomedical fields. This document details its
synthesis, key characteristics, and its role in advanced drug delivery systems.

Chemical Identity and Properties

Sodium 2-[2-(2-hydroxyethoxy)ethoxylacetate, with the CAS number 142047-97-0, is the
sodium salt of 2-[2-(2-hydroxyethoxy)ethoxy]acetic acid. Its chemical structure features a
hydrophilic polyethylene glycol (PEG)-like chain, a terminal hydroxyl group, and a carboxylate
salt, which impart unique solubility and functional characteristics.

Physical Properties

The known physical properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate are
summarized in the table below. These properties are crucial for its handling, formulation, and
application in various experimental settings.
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Property Value Reference
Molecular Formula C4H7NaO4 [1]
Molecular Weight 142.09 g/mol [1]
Appearance White or off-white crystalline

powder
Melting Point 210-212 °C
Solubility Soluble in water
pKa ~3.3

Chemical Properties

The chemical reactivity of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate is largely dictated by
its carboxylate and hydroxyl functional groups.

Property Description Reference

Stable under acidic conditions;
Stability decomposes under alkaline

conditions.

The hydroxyl group can
undergo esterification and
o etherification reactions. The
Reactivity carboxylate group can
participate in salt exchange

reactions.

Experimental Protocols

Detailed experimental protocols are essential for the consistent synthesis and characterization
of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate.
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Synthesis of Sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate

This protocol is adapted from a patented synthesis method and involves a two-step process.[2]

Step 1: Synthesis of Ethylene Glycol Monosodium Salt

In a suitable reaction vessel, mix 1200 g of xylene, 409.7 g (6.60 mol) of ethylene glycol, and
240.0 g (6.00 mol) of sodium hydroxide.[2]

Heat the mixture to 130-140°C with stirring for 21 hours to carry out azeotropic distillation,
removing the water formed during the reaction.[2]

Cool the reaction mixture to 25°C.[2]

The monosodium salt of ethylene glycol will precipitate. Collect the solid by filtration under
reduced pressure. The expected yield is approximately 494.2 g (98.5% based on sodium
hydroxide).[2]

Step 2: Synthesis of Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate

In a separate reaction vessel, add 210.2 g (2.50 mol) of the ethylene glycol monosodium salt
to 650 g of ethylene glycol.[2]

Heat the mixture to 70-80°C with stirring to dissolve the salt.[2]

Over a period of 1 hour, add 285.5 g (2.45 mol) of sodium monochloroacetate to the solution
while maintaining the temperature at 70-80°C.[2]

Continue stirring the reaction mixture at 70-80°C for an additional 2 hours.[2]

After cooling, the product, sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate, can be isolated and
purified from the ethylene glycol solution.[2]

Determination of Melting Point

The melting point of a crystalline solid can be determined using a standard melting point

apparatus.
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e Ensure the sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate sample is dry and finely powdered.
e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting
point.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.

Determination of pKa

The acid dissociation constant (pKa) can be determined by potentiometric titration.

o Prepare a standard solution of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate of known
concentration in deionized water.

o Calibrate a pH meter using standard buffer solutions.

« Titrate the sample solution with a standardized solution of a strong acid (e.g., HCI) of known
concentration.

e Record the pH of the solution after each addition of the titrant.
» Plot a titration curve of pH versus the volume of titrant added.

e The pKa is the pH at the half-equivalence point, where half of the carboxylate has been
protonated.

Applications in Drug Development

The unique properties of sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate make it a valuable
component in the development of advanced drug delivery systems, particularly in the
formulation of hydrogels.[3] Hydrogels are three-dimensional, cross-linked networks of
hydrophilic polymers that can absorb large amounts of water or biological fluids.
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Role in Hydrogel-Based Drug Delivery

Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate can be incorporated into hydrogel matrices to
modulate their physical and chemical properties. Its hydrophilic nature contributes to the
swelling behavior of the hydrogel, which is crucial for drug loading and release. The
carboxylate groups can interact with drug molecules, influencing the encapsulation efficiency
and release kinetics.

The following diagram illustrates a general workflow for the development and characterization
of a hydrogel-based drug delivery system utilizing sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate.
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Figure 1: Experimental workflow for a hydrogel-based drug delivery system.
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Experimental Workflow for Hydrogel Drug Delivery
System

The development of a drug delivery system using hydrogels containing sodium 2-[2-(2-
hydroxyethoxy)ethoxy]acetate typically follows the logical progression outlined below.

Hydrogel Formulation Physicochemical In Vitro Data Evaluation
varog Characterization Drug Release & Optimization
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Figure 2: Logical flow of hydrogel drug delivery system development.

This logical flow begins with the formulation of the hydrogel, incorporating the polymer, sodium
2-[2-(2-hydroxyethoxy)ethoxy]acetate, a cross-linking agent, and the active pharmaceutical
ingredient (API). The resulting hydrogel is then subjected to rigorous physicochemical
characterization to determine its properties. Subsequently, in vitro drug release studies are
conducted to assess the release profile of the API from the hydrogel matrix. Finally, the data is
evaluated, and the formulation may be optimized to achieve the desired drug release kinetics.

Conclusion

Sodium 2-[2-(2-hydroxyethoxy)ethoxy]acetate is a promising excipient for the development of
advanced drug delivery systems. Its unique chemical structure and physical properties allow for
the modulation of hydrogel characteristics, offering the potential for controlled and sustained
drug release. The experimental protocols and workflows provided in this guide serve as a
valuable resource for researchers and scientists working in the field of drug development and
formulation. Further research into the applications of this versatile compound is warranted to
fully explore its potential in pharmaceutical and biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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